6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde

• IUPAC Name: 6-chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde
• InChI: InChI=1S/C14H9ClN2O/c15-11-6-7-13-16-14(10-4-2-1-3-5-10)12(9-18)17(13)8-11/h1-9H
• InChI Key: IXLDAKNOJXRQRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N3C=C(C=CC3=N2)Cl)C=O
• Molecular Formula: C14H9ClN2O
• Molecular Weight: 256.68 g/mol

Description

• Storage : Sealed in a dry environment at room temperature .

Molecular Structure Analysis

The molecular structure of 6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde consists of an imidazo[1,2-a]pyridine core with a chloro substituent at position 6 and a phenyl group attached to the nitrogen atom. The aldehyde functional group is positioned at the 3-carbon position. For a visual representation, refer to the ChemSpider entry .

Scientific Research Applications

Corrosion Inhibition

Research has shown that imidazopyridine derivatives, including compounds similar to 6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde, are effective corrosion inhibitors for carbon steel in acidic media. These compounds adhere to the steel surface, predominantly through chemisorption, and their efficiency is supported by quantum chemical calculations and experimental data, demonstrating their potential for protecting industrial materials from corrosion (Ech-chihbi et al., 2019).

Fluorescent Molecular Rotors

Another application of related imidazopyridine derivatives is in the creation of fluorescent molecular rotors (FMRs). These molecules, synthesized by condensation with various active methylene moieties, exhibit unique properties such as viscosity sensing, making them valuable in research and potential industrial applications (Jadhav & Sekar, 2017).

Synthesis of Heterocyclic Compounds

Imidazopyridine derivatives are also key in synthesizing various heterocyclic compounds. This is exemplified in studies where these compounds are used as precursors for synthesizing novel heterocyclic structures, showcasing their versatility and importance in medicinal chemistry and materials science (Mohan, Rao, & Adimurthy, 2013).

Catalytic Activities

The imidazopyridine derivatives demonstrate catalytic activities, particularly in the oxidation of catechol to o-quinone. This indicates their potential utility in various chemical processes and reactions, emphasizing their importance in industrial chemistry (Saddik et al., 2012).

Safety and Hazards

• MSDS : Refer to the Material Safety Data Sheet for detailed safety information .